QL47

• CAS No.: 1469988-75-7
• Product Name: QL47
• Molecular Formula: C27H21N5O2
• Molecular Weight: 447.48794
• IUPAC Name: 1-(1-acryloylindolin-6-yl)-9-(1-methyl-1H-pyrazol-4-yl)benzo[h][1,6]naphthyridin-2(1H)-one
• Standard InChI: InChI=1S/C27H21N5O2/c1-3-25(33)31-11-10-17-4-7-21(13-24(17)31)32-26(34)9-6-19-14-28-23-8-5-18(12-22(23)27(19)32)20-15-29-30(2)16-20/h3-9,12-16H,1,10-11H2,2H3
• Standard InChIKey: RTRNJQOBEOISFQ-UHFFFAOYSA-N
• SMILES: O=C1N(C2=CC3=C(C=C2)CCN3C(C=C)=O)C4=C(C=NC5=CC=C(C6=CN(C)N=C6)C=C54)C=C1
• Appearance: white solid powder
• Description: QL47, also known as QL-XII-47, is a potent and selective BTK inhibitor, which covalently modifies Cys481. QL47 inhibits BTK kinase activity with an IC50 of 7 nM, inhibits autophosphorylation of BTK on Tyr223 in cells with an EC50 of 475 nM and inhibits phosphorylation of a downstream effector PLCγ2 (Tyr759) with an EC50 of 318 nM. In Ramos cells QL47 induces a G1 cell cycle arrest which is associated with pronounced degradation of BTK protein. QL47 inhibits the proliferation of B-cell lymphoma cancer cell lines at submicromolar concentrations.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: QL47; QL 47; QL47. QL-XII-47
• Reference: 1: Wu H, Wang W, Liu F, Weisberg EE, Tian B, Chen Y, Li B, Wang A, Wang B, Zhao Z, McMillin DW, Hu C, Li H, Wang J, Liang Y, Buhrlage SJ, Liang J, Liu J, Yang G, Brwon JR, Treon SP, Mitsiades CS, Griffin J, Liu Q, Gray NS. Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma. ACS Chem Biol. 2014 Feb 20. [Epub ahead of print] PubMed PMID: 24556163.
• Last Modified: Aug 20 2021